2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid

• Molecular Formula: C17H14N2O4S
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid
• InChI: InChI=1S/C17H14N2O4S/c20-15-14(18-13-9-5-4-8-12(13)16(21)22)24-17(23)19(15)10-11-6-2-1-3-7-11/h1-9,14,18H,10H2,(H,21,22)
• InChI Key: LAAOCNMXKBSXQM-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN2C(=O)C(SC2=O)NC3=CC=CC=C3C(=O)O

Description

2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid, also known as BZB, is a synthetic compound that has been widely used in scientific research. It is a thiazolidinedione derivative that has shown promising results in various biological assays.

Mechanism of Action

The mechanism of action of 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid is not fully understood, but it is believed to act through the activation of peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a transcription factor that regulates the expression of genes involved in glucose and lipid metabolism. 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid has been shown to increase the expression of PPARγ and its downstream targets, leading to improved glucose uptake and lipid metabolism.
Biochemical and Physiological Effects
2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid has been shown to have several biochemical and physiological effects. It has been shown to improve insulin sensitivity and glucose uptake in adipose tissue and skeletal muscle. 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid has been shown to inhibit the proliferation of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid in lab experiments is its high purity and stability. 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid is also relatively easy to synthesize, making it a cost-effective option for research. However, one of the limitations of 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid is its low solubility in water, which can make it difficult to administer in vivo. Additionally, the mechanism of action of 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for the research of 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid. One potential area of research is the development of 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid derivatives with improved solubility and bioavailability. Another area of research is the investigation of the effects of 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid on other diseases such as Alzheimer's disease and Parkinson's disease. Additionally, the mechanism of action of 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid needs to be further elucidated to fully understand its therapeutic potential.
Conclusion
In conclusion, 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid is a synthetic compound that has shown promising results in various biological assays. Its potential therapeutic properties make it a valuable tool for scientific research. The synthesis of 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid involves a multi-step process that results in a high-purity compound. 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid acts through the activation of PPARγ and has been shown to improve insulin sensitivity, reduce inflammation, and inhibit the proliferation of cancer cells. While 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid has several advantages for lab experiments, its low solubility in water and unclear mechanism of action are limitations. Future research on 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid should focus on developing derivatives with improved solubility and investigating its effects on other diseases.

Synthesis Methods

The synthesis of 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid involves a multi-step process that starts with the reaction of 2-aminobenzoic acid with thionyl chloride to form 2-chlorobenzoic acid. The 2-chlorobenzoic acid is then reacted with 3-benzyl-2,4-dioxothiazolidine to form 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid. The purity of the compound is achieved through recrystallization and chromatography.

Scientific Research Applications

2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid has been extensively used in scientific research due to its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, anti-cancer, anti-diabetic, and anti-obesity effects. 2-[(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic Acid has been used in various biological assays such as cell viability assays, Western blotting, and immunofluorescence staining.